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Compound of Interest

Compound Name: 1-Methylimidazole-4-acetaldehyde

Cat. No.: B021412 Get Quote

In-depth Technical Guide: 1-Methylimidazole-4-
acetaldehyde
For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Methylimidazole-4-acetaldehyde is a key intermediate in the metabolic pathway of

histamine, specifically in the catabolism of 1-methylhistamine. As a reactive aldehyde, its

biological activities and potential pharmacological implications are of growing interest to the

scientific community. This technical guide provides a comprehensive literature review of the

research on 1-Methylimidazole-4-acetaldehyde, summarizing its chemical properties,

metabolic role, and the analytical methods used for its study. This document includes available

quantitative data, details of experimental protocols where accessible, and visual

representations of its metabolic pathway to serve as a valuable resource for researchers in

pharmacology, toxicology, and drug development.

Chemical and Physical Properties
1-Methylimidazole-4-acetaldehyde, also known as N-tele-methylimidazole acetaldehyde, is a

solid, alpha-CH2-containing aldehyde and an imidazolylacetaldehyde.[1][2][3] It is recognized

as a human and mouse metabolite.[2][3]
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Property Value Source

Molecular Formula C₆H₈N₂O [2]

Molecular Weight 124.14 g/mol [2]

CAS Number 19639-03-3 [2]

IUPAC Name
2-(1-methyl-1H-imidazol-4-

yl)acetaldehyde
[2]

Synonyms

Methylimidazoleacetaldehyde,

Methylimidazole acetaldehyde,

2-(1-methylimidazol-4-

yl)acetaldehyde

[2]

Physical Description Solid [2]

XLogP3-AA -0.6 [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 2 [2]

Metabolic Pathway and Biological Significance
1-Methylimidazole-4-acetaldehyde is an integral part of histidine metabolism.[2] In the brain,

histamine is methylated by histamine N-methyltransferase (HNMT) to form 1-methylhistamine

(also known as N-tele-methylhistamine).[4] This metabolite is then oxidized by monoamine

oxidase B (MAO-B) to yield 1-methylimidazole-4-acetaldehyde.[4] Subsequently, this

aldehyde is converted to 1-methylimidazole-4-acetic acid by aldehyde dehydrogenase (ALDH),

primarily the cytosolic form.[1]

1-Methylhistamine 1-Methylimidazole-4-acetaldehydeMonoamine Oxidase B (MAO-B) 1-Methylimidazole-4-acetic acidAldehyde Dehydrogenase (ALDH)
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Figure 1: Metabolic conversion of 1-methylhistamine.

Quantitative Data
Research on the enzymatic kinetics of 1-methylimidazole-4-acetaldehyde metabolism has

provided the following data for the cytosolic aldehyde dehydrogenase in human liver:

Enzyme Substrate Km (µM) Vmax Source

Cytosolic

Aldehyde

Dehydrogenase

N-tele-

methylimidazole

acetaldehyde

2.5
40% of that with

acetaldehyde
[1]

Experimental Protocols
Synthesis
A specific, detailed experimental protocol for the synthesis of 1-methylimidazole-4-
acetaldehyde is not readily available in the reviewed literature. However, methods for the

synthesis of related imidazole aldehydes have been described. For instance, 1H-Imidazole-4-

carbaldehyde can be synthesized by the oxidation of 4-(hydroxymethyl)imidazole with

manganese dioxide.[5]

A general workflow for such an oxidation reaction is presented below:
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Start: 4-(hydroxymethyl)imidazole

Dissolve in appropriate solvent (e.g., methanol)

Add oxidizing agent (e.g., Manganese Dioxide)

React at a controlled temperature (e.g., 40°C) for a specific duration

Cool the reaction mixture

Filter to remove solid oxidant

Wash the filtered solid with solvent

Combine filtrate and washings

Distill under vacuum to remove solvent

Cool to induce crystallization

Filter and dry the crystals

End Product: 1H-Imidazole-4-carbaldehyde

Click to download full resolution via product page

Figure 2: General workflow for the synthesis of an imidazole aldehyde.
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Enzymatic Assay for Aldehyde Dehydrogenase Activity
The activity of aldehyde dehydrogenase towards N-tele-methylimidazole acetaldehyde can be

determined by monitoring the production of NADH spectrophotometrically. The substrate, 1-
methylimidazole-4-acetaldehyde, is generated in situ by the oxidation of N-tele-

methylhistamine with a suitable amine oxidase.

Principle:

N-tele-methylhistamine + O₂ + H₂O --(Amine Oxidase)--> 1-Methylimidazole-4-
acetaldehyde + NH₃ + H₂O₂

1-Methylimidazole-4-acetaldehyde + NAD⁺ + H₂O --(Aldehyde Dehydrogenase)--> 1-

Methylimidazole-4-acetic acid + NADH + H⁺

The increase in absorbance at 340 nm due to the formation of NADH is measured to determine

the enzyme activity.

Note: A detailed, step-by-step protocol from the primary literature by Henehan et al. (1985) was

not fully accessible in the conducted search. Researchers should refer to the original

publication for precise buffer compositions, enzyme concentrations, and reaction conditions.[1]

Analytical Methods
While specific protocols for the quantitative analysis of 1-methylimidazole-4-acetaldehyde are

not extensively detailed in the available literature, methods for the analysis of its metabolic

precursor and product, as well as related imidazole compounds, can be adapted. High-

performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-

MS) are the most common techniques. For GC-MS analysis of the downstream product, 1-

methylimidazole-4-acetic acid, a derivatization step is typically required.

Role in Drug Development and Toxicology
Currently, there is a significant lack of information in the public domain regarding the direct use

of 1-methylimidazole-4-acetaldehyde in drug development. Its role as a metabolite of

histamine suggests that it may have physiological or pathophysiological functions, but these

have not been extensively explored.
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Toxicological data for 1-methylimidazole-4-acetaldehyde is also scarce. However, studies on

the related compound 4-methylimidazole (4-MEI) have been conducted due to its presence in

some foods and beverages.[6] These studies may provide some insight into the potential

toxicological profile of imidazole derivatives, but direct extrapolation of data is not advisable.

Future Directions
The research on 1-methylimidazole-4-acetaldehyde is still in its early stages. Future

investigations could focus on several key areas:

Development of a robust and reproducible synthesis protocol. This would enable more

widespread research into its biological effects.

Pharmacological characterization. Studies are needed to determine if 1-methylimidazole-4-
acetaldehyde interacts with any receptors, particularly histamine receptors, or other

biological targets.

Toxicological evaluation. A thorough assessment of its potential toxicity is necessary to

understand any health risks associated with its endogenous formation or potential

exogenous exposure.

Exploration of its role in neurological and other disorders. Given its origin from histamine

metabolism in the brain, its potential involvement in neurological conditions warrants

investigation.

Conclusion
1-Methylimidazole-4-acetaldehyde is a metabolically important intermediate in the histamine

pathway. While some of its basic chemical and enzymatic properties have been characterized,

there remain significant gaps in our understanding of its synthesis, pharmacology, and

toxicology. This technical guide consolidates the currently available information and highlights

the areas where further research is needed to fully elucidate the role of this intriguing molecule

in biology and its potential for therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Subcellular distribution of aldehyde dehydrogenase activities in human liver - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Methylimidazole acetaldehyde | C6H8N2O | CID 193545 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. echemi.com [echemi.com]

4. Human liver aldehyde dehydrogenase: subcellular distribution in alcoholics and
nonalcoholics - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Page loading... [guidechem.com]

6. TOXICITY AND CARCINOGENICITY STUDIES OF 4-METHYLIMIDAZOLE IN F344/N
RATS AND B6C3F1 MICE - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [literature review of 1-Methylimidazole-4-acetaldehyde
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021412#literature-review-of-1-methylimidazole-4-
acetaldehyde-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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